2-oxopyrrolidine-3-carbonyl chloride
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Description
2-oxopyrrolidine-3-carbonyl chloride is a compound that falls under the category of organochlorides . It is a derivative of pyrrolidine, a five-membered nitrogen heterocycle . Pyrrolidine and its derivatives are widely used by medicinal chemists to obtain compounds for the treatment of human diseases .
Synthesis Analysis
The synthesis of pyrrolidine derivatives often involves ring construction from different cyclic or acyclic precursors, or functionalization of preformed pyrrolidine rings . For instance, the synthetic route to obtain 3-chloro-N-aryl pyrrolidine-2,5-dione derivatives starts with the reaction between maleic anhydride and aromatic amines .Molecular Structure Analysis
The molecular formula of 2-oxopyrrolidine-3-carbonyl chloride is C5H6ClNO2 . The pyrrolidine ring in this compound is a five-membered nitrogen heterocycle . The structure of pyrrolidine derivatives is characterized by sp3-hybridization, which contributes to the stereochemistry of the molecule .Chemical Reactions Analysis
Pyrrolidine derivatives can undergo various chemical reactions. For instance, the synthetic route to obtain 3-chloro-N-aryl pyrrolidine-2,5-dione derivatives involves the reaction between maleic anhydride and aromatic amines . Organochlorides like 2-oxopyrrolidine-3-carbonyl chloride can also undergo nucleophilic substitution reactions .Physical And Chemical Properties Analysis
Organochlorides like 2-oxopyrrolidine-3-carbonyl chloride are typically denser than water due to the higher atomic weight of chlorine versus hydrogen . They also have higher boiling and melting points compared to related hydrocarbons .Safety and Hazards
While specific safety data for 2-oxopyrrolidine-3-carbonyl chloride is not available, it’s important to handle all chemicals with care. For instance, Ethyl 2-oxopyrrolidine-3-carboxylate, a similar compound, is known to cause skin irritation, serious eye irritation, and may cause respiratory irritation .
Future Directions
properties
CAS RN |
1234440-94-8 |
---|---|
Product Name |
2-oxopyrrolidine-3-carbonyl chloride |
Molecular Formula |
C5H6ClNO2 |
Molecular Weight |
147.55964 |
synonyms |
2-oxopyrrolidine-3-carbonyl chloride |
Origin of Product |
United States |
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